1-butyl-5-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole-2-thiol

• IUPAC Name: 3-butyl-6-piperidin-1-ylsulfonyl-1H-benzimidazole-2-thione
• InChI: InChI=1S/C16H23N3O2S2/c1-2-3-11-19-15-8-7-13(12-14(15)17-16(19)22)23(20,21)18-9-5-4-6-10-18/h7-8,12H,2-6,9-11H2,1H3,(H,17,22)
• InChI Key: GIHLXAVXLHASGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)S(=O)(=O)N3CCCCC3)NC1=S
• Molecular Formula: C16H23N3O2S2
• Molecular Weight: 353.5 g/mol

Description

1-Butyl-5-(piperidine-1-sulfonyl)-1H-1,3-benzodiazole-2-thiol, also known as ML204, is a small molecule inhibitor that has been used in scientific research applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Synthesis and Biological Evaluation

1-Butyl-5-(Piperidine-1-Sulfonyl)-1H-1,3-Benzodiazole-2-Thiol and its derivatives have been synthesized and evaluated for various biological activities. For instance, a study by Khalid et al. (2016) involved the synthesis of 1,3,4-oxadiazole bearing compounds, which included structures similar to the chemical . These compounds were evaluated for their activity against the butyrylcholinesterase enzyme and also underwent molecular docking studies (Khalid et al., 2016).

Anticancer Potential

The compound's derivatives have been explored for their anticancer properties. A study by Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as potential anticancer agents (Rehman et al., 2018).

Antimicrobial and Antileishmanial Activities

Compounds related to 1-Butyl-5-(Piperidine-1-Sulfonyl)-1H-1,3-Benzodiazole-2-Thiol have been tested for antimicrobial properties. For example, Khalid et al. (2016) investigated N-substituted derivatives for their activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Additionally, Dar et al. (2015) synthesized unsymmetrical sulfides and evaluated them for their antileishmanial properties (Dar et al., 2015).

Application in Detection Techniques

In the field of chemical and environmental sciences, derivatives of this compound have been used in developing detection techniques. Wang et al. (2012) described a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols, incorporating a similar molecular structure (Wang et al., 2012).

Enzyme Inhibition Studies

Studies have also focused on the compound's role in enzyme inhibition. For instance, Khalid et al. (2013) synthesized derivatives and evaluated their activity against enzymes like lipoxygenase and cholinesterase (Khalid et al., 2013).